Cas no 892269-00-0 (2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(4-fluorophenyl)acetamide)

• Product name: 2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(4-fluorophenyl)acetamide
• CAS No: 892269-00-0
• MF: C₁₄H₁₀FN₃O₃S
• MW: 319.310904979706
• CID: 5440181

2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)-N-(4-fluorophenyl)acetamide
• 2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C14H10FN3O3S/c15-8-1-3-9(4-2-8)16-11(19)7-18-13(20)12-10(5-6-22-12)17-14(18)21/h1-6H,7H2,(H,16,19)(H,17,21)
• InChI Key： WFMGGLZFKUJQBD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CN1C(=O)NC2C=CSC=2C1=O

Additional information on 2-{2,4-dioxo-1H,2H,3H,4H-thieno3,2-dpyrimidin-3-yl}-N-(4-fluorophenyl)acetamide

Compound CAS No 892269-00-0: 2-{2,4-Dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-fluorophenyl)acetamide

The compound with CAS No 892269-00-0, named as 2-{2,4-Dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-fluorophenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a thienopyrimidine ring system fused with a thiophene moiety and an acetamide group substituted with a fluorophenyl group.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The thienopyrimidine core of this compound is known to interact with the ATP-binding pocket of kinase enzymes, making it a promising candidate for drug development.

The synthesis of CAS No 892269-00-0 involves a multi-step process that typically includes the formation of the thienopyrimidine ring system followed by functionalization with the acetamide group. The introduction of the fluorophenyl group at the acetamide position is crucial for enhancing the compound's pharmacokinetic properties, such as solubility and bioavailability. This substitution pattern also contributes to the compound's selectivity towards specific kinase targets.

In terms of therapeutic applications, this compound has shown potential in preclinical models of cancer. Its ability to inhibit key oncogenic kinases makes it a candidate for targeted therapy. Additionally, studies have explored its effects on other disease states, including inflammatory conditions and neurodegenerative disorders. The fluorophenyl group substitution has been shown to enhance the compound's ability to cross the blood-brain barrier, making it particularly interesting for central nervous system-related applications.

The structural uniqueness of CAS No 892269-00-0 lies in its combination of a thienopyrimidine scaffold with an acetamide group. This combination not only provides structural rigidity but also offers multiple sites for further chemical modification. Researchers have explored various analogs by altering substituents on both the thienopyrimidine ring and the acetamide group to optimize biological activity and pharmacokinetic profiles.

The latest research findings indicate that this compound exhibits dose-dependent activity in vitro and in vivo models. Its selectivity profile has been evaluated against a panel of kinases, revealing high potency against certain targets while showing minimal off-target effects. These properties are essential for reducing adverse effects in therapeutic applications.

In conclusion, CAS No 892269-00-0: 2-{2,4-Dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(4-fluorophenyl)acetamide} represents a significant advancement in the development of kinase inhibitors with potential therapeutic applications across multiple disease areas. Its unique structure and promising biological activity make it a focal point for further research and development in medicinal chemistry.